N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 3,3-diphenylpropanoate
• InChI: InChI=1S/C21H19N3O2/c22-21(19-13-7-8-14-23-19)24-26-20(25)15-18(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,18H,15H2,(H2,22,24)
• InChI Key: NIZYYNJKBAVNEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)ON=C(C2=CC=CC=N2)N)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)C(CC(=O)O/N=C(/C2=CC=CC=N2)\N)C3=CC=CC=C3
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide, also known as DPP-IV inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of dipeptidyl peptidase-4 (DPP-IV), an enzyme that plays a crucial role in the regulation of glucose metabolism.

Mechanism of Action

The mechanism of action of N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide involves the inhibition of N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide. N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide is an enzyme that cleaves incretin hormones such as GLP-1 and GIP, which are released in response to food intake. By inhibiting N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide, N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide increases the levels of these hormones, which in turn stimulates insulin secretion and reduces blood glucose levels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide have been extensively studied in both animal and human studies. The compound has been shown to increase insulin secretion, reduce blood glucose levels, and improve glucose tolerance in animal models of diabetes. In human studies, N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide has been shown to improve glycemic control and reduce HbA1c levels in patients with type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide in lab experiments is its potency as a N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide inhibitor. The compound has been shown to be highly effective at inhibiting N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide in both animal and human studies. However, one of the limitations of using N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide in lab experiments is its potential toxicity. The compound has been shown to have toxic effects in some animal studies, particularly at high doses.

Future Directions

There are several future directions for research on N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide. One area of research is the development of more potent and selective N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide inhibitors. Another area of research is the investigation of the long-term effects of N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide on glucose metabolism and insulin secretion. Additionally, there is interest in investigating the potential therapeutic applications of N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide in other metabolic disorders such as obesity and metabolic syndrome. Overall, the continued research on N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide has the potential to lead to the development of new and effective treatments for metabolic disorders.

Synthesis Methods

The synthesis of N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide is a multi-step process that involves several chemical reactions. The first step is the synthesis of 3,3-diphenylpropanoic acid, which is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-pyridinecarboximidamide to yield N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide.

Scientific Research Applications

N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes mellitus. The compound works by inhibiting N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide, an enzyme that breaks down incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide, N'-[(3,3-diphenylpropanoyl)oxy]-2-pyridinecarboximidamide increases the levels of these hormones, which in turn stimulates insulin secretion and reduces blood glucose levels.